Cas no 1428375-22-7 (4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine)

• Product Name: 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine
• CAS No: 1428375-22-7
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 6263698
• PubChem ID: 71795092
• Update Time: 2025-05-23

4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine
• 4-[4-(2-METHOXYBENZENESULFONYL)PIPERAZIN-1-YL]-5-METHYLPYRIMIDINE
• AKOS024545834
• 1428375-22-7
• 4-(4-((2-methoxyphenyl)sulfonyl)piperazin-1-yl)-5-methylpyrimidine
• F6257-5282
• 4-[4-(2-methoxyphenyl)sulfonylpiperazin-1-yl]-5-methylpyrimidine

• Inchi： 1S/C16H20N4O3S/c1-13-11-17-12-18-16(13)19-7-9-20(10-8-19)24(21,22)15-6-4-3-5-14(15)23-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： FERBNRVLRUGQPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(N1CCN(C2C(=CN=CN=2)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine

Introduction to 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine (CAS No. 1428375-22-7)

4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine (CAS No. 1428375-22-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine is defined by a central pyrimidine ring substituted with a methyl group at the 5-position and a piperazine moiety at the 4-position. The piperazine ring is further functionalized with a 2-methoxybenzenesulfonyl group, which imparts unique pharmacological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 2-methoxybenzenesulfonyl chloride and piperazine. The key steps include the formation of the piperazine intermediate, followed by its coupling with a suitable pyrimidine derivative.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine. For instance, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve overall efficiency. This method not only enhances the sustainability of the synthesis process but also aligns with current trends in environmentally friendly chemical practices.

Biological Activities

The biological activities of 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine have been extensively studied in both in vitro and in vivo models. One of the most notable properties of this compound is its potent neuroprotective effects. Research has shown that it can effectively inhibit neuronal cell death induced by oxidative stress and neurotoxic agents, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective effects, 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine has demonstrated significant anticancer activity. Studies have reported that it can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action involves multiple pathways, such as inducing apoptosis, inhibiting angiogenesis, and modulating cell cycle progression.

Clinical Applications and Research Advancements

The therapeutic potential of 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine has led to several preclinical studies aimed at evaluating its safety and efficacy. Early clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical development and potential commercialization.

Recent advancements in drug delivery systems have also contributed to enhancing the therapeutic efficacy of 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine. Nanoparticle-based formulations have been developed to improve drug solubility and bioavailability, thereby increasing its therapeutic window. These formulations have shown enhanced penetration into target tissues and reduced systemic toxicity, making them highly suitable for clinical applications.

Conclusion

In conclusion, 4-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-5-methylpyrimidine (CAS No. 1428375-22-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and multifaceted biological effects make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its delivery methods, this compound holds great promise for addressing unmet medical needs in various disease areas.